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Compound of Interest

Compound Name: Flucloxacillin-13C4 Sodium

Cat. No.: B1159184 Get Quote

Executive Summary
Flucloxacillin-13C4 Sodium is the stable isotope-labeled analog of the narrow-spectrum beta-

lactam antibiotic Flucloxacillin.[1] Enriched with four Carbon-13 atoms, this compound serves

as the "gold standard" Internal Standard (IS) for quantitative bioanalysis using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1] Unlike deuterated analogs,

which may suffer from hydrogen-deuterium exchange (scrambling) in protic solvents, the 13C-

carbon backbone provides superior chemical stability and eliminates retention time shifts during

chromatographic separation.[1]

This guide details the structural properties, physicochemical characteristics, and validated

experimental protocols for utilizing Flucloxacillin-13C4 Sodium in high-sensitivity drug

development workflows.[1]

Part 1: Molecular Identity & Structural Analysis[1]
The utility of Flucloxacillin-13C4 stems from its mass differentiation from the native drug while

retaining identical chromatographic behavior.

Chemical Structure Comparison
The core structure of Flucloxacillin consists of a beta-lactam ring fused to a thiazolidine ring

(the penicillin nucleus), with a specific isoxazolyl side chain that confers resistance to beta-
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lactamases.[2]

Native Flucloxacillin Sodium:

[1]

Flucloxacillin-13C4 Sodium:

[1][3]

Labeling Logic: In high-quality reference standards, the four

atoms are typically incorporated into the isoxazole side chain or the phenyl ring. This
placement is strategic:

Fragment Stability: The side chain is the primary diagnostic fragment in MS/MS. Labeling

this region ensures the mass shift is retained in the daughter ion.

Metabolic Stability: It avoids positions susceptible to rapid metabolic cleavage, ensuring the

IS tracks the parent compound accurately.

Quantitative Data Summary
Feature

Native Flucloxacillin
Sodium

Flucloxacillin-13C4
Sodium (IS)

Molecular Weight (Salt) 475.85 g/mol ~479.85 g/mol (+4 Da)

Monoisotopic Mass (Free Acid) 453.05 Da 457.06 Da

CAS Number 1847-24-1 N/A (Custom Synthesis)

Appearance
White/Off-white Crystalline

Powder

White/Off-white Crystalline

Powder

Hygroscopicity High (Very Hygroscopic) High (Handle in Desiccator)

Part 2: Physicochemical Properties & Stability[1][4]
Understanding the instability of the beta-lactam ring is critical for accurate quantification.

Flucloxacillin is prone to hydrolysis, leading to the opening of the beta-lactam ring and
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formation of penicilloic acid derivatives.

Solubility Profile
Water: Freely soluble (>50 mg/mL).[1] Note: Aqueous solutions degrade rapidly.[1][4]

Methanol: Soluble.[1][2][5] Preferred for stock solutions due to better stability than water.[1]

Acetonitrile: Sparingly soluble.[1]

Stability Matrix
Condition Stability Assessment Experimental Implication

Solid State (-20°C) Stable (>2 years)
Store desiccated; protect from

light.[1]

Aqueous Solution (RT) Unstable (<24 hours)

CRITICAL: Prepare fresh daily.

[1] Do not store autosampler

vials >12h at RT.

Aqueous Solution (4°C) Moderate (2-3 days)
Keep autosampler cooled to

4°C.

pH Sensitivity Unstable at pH < 5 and pH > 8

Use buffered eluents (e.g.,

Ammonium Formate) rather

than strong acids.[1]

Part 3: Analytical Application (LC-MS/MS)
The primary application of Flucloxacillin-13C4 is Isotope Dilution Mass Spectrometry (IDMS).[1]

This method corrects for matrix effects (ion suppression/enhancement) in complex biological

matrices like plasma or urine.[1]

Mass Spectrometry Transitions
In Positive Electrospray Ionization (ESI+), the molecule forms a protonated molecular ion

.[1]

Native Target: Precursor 455.1
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Product 160.0 (Isoxazole fragment)[1]

13C4 IS Target: Precursor 459.1

Product 164.0 (Labeled Isoxazole fragment)[1]

Note: The product ion shift (+4 Da) confirms the label is located on the isoxazole moiety.

Visualization: MS/MS Fragmentation Logic
The following diagram illustrates the parallel processing of the Native and IS compounds within

the mass spectrometer.

Native Flucloxacillin

Internal Standard (13C4)
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Click to download full resolution via product page

Caption: MS/MS transition pathway showing the specific mass shift (+4 Da) maintained from

precursor to product ion, ensuring interference-free quantification.
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Part 4: Experimental Protocols
Stock Solution Preparation
Objective: Create a stable primary stock of Flucloxacillin-13C4.

Weighing: Accurately weigh 1.0 mg of Flucloxacillin-13C4 Sodium into a deactivated glass

vial. Note: Use an anti-static gun; the powder is electrostatic.

Solvent Addition: Dissolve in Methanol (100%). Do not use water for the primary stock to

prevent hydrolysis.

Target Concentration: 1.0 mg/mL.[1]

Storage: Aliquot immediately into amber glass vials (100 µL each). Store at -80°C.

Shelf Life: 6 months at -80°C. Discard after one freeze-thaw cycle.[1]

Sample Extraction Workflow (Protein Precipitation)
Objective: Extract Flucloxacillin from human plasma while minimizing beta-lactam degradation.

Spiking: Add 20 µL of Working IS Solution (500 ng/mL in 50:50 MeOH:Water) to 50 µL of

Plasma.

Precipitation: Add 200 µL of Acetonitrile containing 0.1% Formic Acid.

Why Formic Acid? Acidification stabilizes the beta-lactam ring during precipitation.[1]

Vortex & Centrifuge: Vortex for 30s; Centrifuge at 13,000 x g for 10 min at 4°C.

Dilution: Transfer 100 µL of supernatant to a new vial. Dilute with 100 µL of Water.

Why Dilute? Reduces solvent strength to prevent peak broadening on the LC column.

Visualization: Extraction Workflow
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Caption: Step-by-step protein precipitation workflow emphasizing the early introduction of the

Internal Standard to correct for recovery losses.

Part 5: Handling & Safety[1]
Sensitization: Flucloxacillin is a potent sensitizer.[1] Inhalation of dust can cause severe

allergic reactions (anaphylaxis) in sensitized individuals.[1]
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Protocol: Always handle powder in a fume hood.[1] Wear N95/P2 respiratory protection if

weighing open powder.[1]

Waste Disposal: Dispose of as hazardous chemical waste.[1] Do not autoclave (heat

destroys the molecule but may generate allergenic vapors).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1159184#flucloxacillin-13c4-sodium-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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